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Abstract

Avilamycin, an orthosomycin antibiotic, has been utilized in veterinary medicine as a feed
additive to enhance growth performance and feed efficiency in poultry and swine. Its
mechanism of action involves the inhibition of bacterial protein synthesis, which modulates the
gut microbiota, leading to improved animal health and productivity. This technical guide
provides an in-depth overview of avilamycin, focusing on its core scientific principles, efficacy
data, and the experimental methodologies used in its evaluation. The information is intended to
serve as a comprehensive resource for researchers, scientists, and professionals involved in
drug development and animal nutrition.

Mechanism of Action

Avilamycin exerts its antimicrobial effect by targeting and inhibiting bacterial protein synthesis.
[1] This process is crucial for bacterial growth and proliferation. The primary target of
avilamycin is the 50S ribosomal subunit of bacteria.[2][3][4]

The specific binding site of avilamycin is located on the domain V of the 23S rRNA, near the
A-site of the ribosome.[1][5] By binding to this site, avilamycin sterically hinders the correct
positioning of aminoacyl-tRNA and interferes with the initiation factor IF2.[1][5] This interference
prevents the formation of peptide bonds, thereby halting protein synthesis and ultimately
inhibiting bacterial growth. This targeted action against Gram-positive bacteria, which are
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significant components of the gut microbiota, is believed to be the primary driver of its growth-

promoting effects.[6][7]
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Caption: Avilamycin's mechanism of action leading to growth promotion.

Efficacy Data in Livestock

Numerous studies have demonstrated the efficacy of avilamycin in improving the performance
of broiler chickens and swine. The following tables summarize the quantitative data from

various ftrials.
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Broiler Chickens

Avilamycin has been shown to be effective in improving weight gain and feed conversion,

particularly in the presence of challenges like necrotic enteritis caused by Clostridium

perfringens.

Table 1: Efficacy of Avilamycin in Broiler Chickens Challenged with Clostridium perfringens

Feed
Final Body Average . NE-Related
Treatment . . . Conversion .
Dose (ppm) Weight (Day Daily Gain ( . Mortality
Group 35) (q) Iday ) Ratio (Day Rate (%)
a ate (%
g glaay 0-35)
Nonmedicate
d,
2250 64.3 1.65 0.0
Nonchallenge
d
Nonmedicate
2050 58.6 1.80 15.0
d, Challenged
Avilamycin,
15 2230 63.7 1.62 7.53
Challenged
Avilamycin,
30 2240 64.0 1.61 3.02
Challenged

Data sourced
from a 35-day
floor pen
study of 2200
broiler

cockerels.[3]

[8][°]

Table 2: Comparative Performance of Avilamycin and Other Antibiotic Growth Promoters in

Broiler Chickens
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Feed Conversion

Treatment Group Dose ( g/ton) Weight Gain (g) .

Ratio
Control 0 2050 1.85
Avilamycin 10 2150 1.75
Zinc Bacitracin 55 2080 1.82
Enramycin 10 2090 1.81
Virginiamycin 16.5 2120 1.78
Data from a

comparative study on

broiler performance.

[3]

Swine

In swine, avilamycin has been demonstrated to increase average daily gain and improve the
feed-to-gain ratio, particularly during the growing-finishing phase.

Table 3: Effect of Different Concentrations of Avilamycin on the Performance of Growing-
Finishing Swine
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Avilamycin Dose Average Daily Gain  Average Daily Feed . .
Feed to Gain Ratio

(ppm) (9) Intake (kg)

0 (Control) 749 2.38 3.17

5 763 2.40 3.15

10 767 2.39 3.12

20 769 241 3.13

40 771 2.38 3.09

60 771 2.38 3.09

Data pooled from a
series of 12 trials
involving 1,710
crossbred pigs.[3][10]
[11]

Table 4: Comparison of Avilamycin and Carbadox on Nursery Pig Performance Under E. coli

Challenge
. Overall Gain:Feed

Treatment Group Dose (mg/kg) Duration .

Ratio
Nonmedicated Control 0 56 days 0.625
Avilamycin (AVI21) 80.5 21 days 0.635
Avilamycin (AV142) 80.5 42 days 0.638
Carbadox (CAR21) 55.1 21 days 0.620

Results from a 56-day
study with 3,329

commercial crossbred
pigs.[3][12]

Impact on Gut Microbiota
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The growth-promoting effects of avilamycin are closely linked to its ability to modulate the
gastrointestinal microbiota. By selectively inhibiting certain bacterial populations, avilamycin
can alter the microbial ecology of the gut.

Studies in broiler chickens have shown that avilamycin supplementation can lead to changes
in the bacterial diversity and composition in different sections of the gastrointestinal tract.[13]
[14][15] For instance, in the ileum, an increase in bacterial diversity has been observed, with an
enrichment of Lactobacillus reuteri and Clostridium, and a decrease in Lactobacillus crispatus.
[13][14][15] In contrast, a study on early-weaned pigs did not find a significant change in the
total number of bacteria but suggested that avilamycin alters the ecological structure and
metabolic activity of the microbial community.[16][17] Another study in pigs noted that while
avilamycin selected for resistant Enterococcus faecalis, these populations did not persist long
after the withdrawal of the additive.[18]

Avilamycin in Feed

Gram-Positive Bacteria Gram-Negative Bacteria Certain Beneficial Bacteria
(e.g., Clostridium, Enterococcus) (e.g., E. coli) (e.g., some Lactobacillus spp.)

Altered Gut
Microbiota Profile

Improved Animal Performance
(Growth & Feed Efficiency)
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Caption: Logical relationship of avilamycin's impact on gut microbiota.

Experimental Protocols

The evaluation of avilamycin's efficacy and safety involves a range of standardized

experimental protocols. Below are outlines of common methodologies.

Broiler Growth Performance Trial

Objective: To assess the effect of avilamycin on the growth performance of broiler chickens.

Animals: Day-old broiler chicks of a specific strain (e.g., Ross 308 or Cobb 500).

Housing: Floor pens with appropriate bedding material, equipped with feeders and drinkers.
Environmental conditions are controlled and monitored.

Experimental Design: A randomized complete block design is typically used. Treatments may
include a non-medicated control group and one or more groups receiving feed supplemented
with different concentrations of avilamycin.

Diet: A standard basal diet (e.g., corn-soybean meal-based) is formulated to meet the
nutritional requirements of the birds at different growth phases (starter, grower, finisher).
Medicated feed is prepared by incorporating avilamycin at the specified concentrations.

Data Collection:

o

Body Weight: Individual or pen-based body weights are measured at the start and at
regular intervals throughout the trial.

o

Feed Intake: Feed consumption per pen is recorded.

[¢]

Feed Conversion Ratio (FCR): Calculated as the ratio of feed intake to body weight gain.

o

Mortality: Recorded daily.

Statistical Analysis: Data are analyzed using appropriate statistical methods, such as
ANOVA, with the pen as the experimental unit.
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Swine Growth Promotion Trial

Objective: To determine the effect of various levels of avilamycin on the performance of
growing-finishing swine.

Animals: A large number of crossbred pigs are used across multiple locations to ensure the
robustness of the data.[10][11]

Housing: Standard commercial swine housing facilities.

Experimental Design: A randomized complete block design is employed. Treatments typically
include a control group (0 ppm avilamycin) and several groups fed diets with increasing
concentrations of avilamycin (e.g., 5, 10, 20, 40, 60 ppm).[10][11]

Diet: Grower and finisher diets are fed ad libitum.
Data Collection:

o Average Daily Gain (ADG): Calculated from body weight measurements taken at the
beginning and end of the trial periods.

o Average Daily Feed Intake (ADF): Determined by recording feed disappearance.
o Feed-to-Gain Ratio (F/G): Calculated as ADF divided by ADG.

Statistical Analysis: Data from multiple trials are often pooled for a comprehensive statistical
analysis.[10][11]

Gut Microbiota Analysis

Objective: To investigate the impact of avilamycin on the composition of the gut microbiota.

Sample Collection: Luminal contents from specific sections of the gastrointestinal tract (e.g.,
ileum, cecum) are collected aseptically from euthanized animals.

DNA Extraction: Total bacterial DNA is extracted from the collected samples using
commercially available kits.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.researchgate.net/publication/19493395_Effect_of_Various_Levels_of_Avilamycin_on_the_Performance_of_Growing-Finishing_Swine
https://pubmed.ncbi.nlm.nih.gov/3667460/
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.researchgate.net/publication/19493395_Effect_of_Various_Levels_of_Avilamycin_on_the_Performance_of_Growing-Finishing_Swine
https://pubmed.ncbi.nlm.nih.gov/3667460/
https://www.researchgate.net/publication/19493395_Effect_of_Various_Levels_of_Avilamycin_on_the_Performance_of_Growing-Finishing_Swine
https://pubmed.ncbi.nlm.nih.gov/3667460/
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» 16S rRNA Gene Sequencing: The V3-V4 hypervariable regions of the 16S rRNA gene are
amplified by PCR and sequenced using a high-throughput sequencing platform.

» Bioinformatic Analysis: The resulting sequence data are processed to identify operational
taxonomic units (OTUs) and to determine the taxonomic composition and diversity of the
microbial communities.
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Caption: A generalized experimental workflow for evaluating avilamycin.
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Analytical Methodology for Avilamycin in Feed

e Principle: A robust and accurate analytical method is crucial for quantifying avilamycin in
animal feed to ensure proper dosage and regulatory compliance. High-Performance Liquid
Chromatography (HPLC) is a commonly used technique.[19][20][21]

o Extraction: Avilamycin is extracted from the feed matrix using an organic solvent such as
acetonitrile.[20][21]

o Cleanup: A solid-phase extraction (SPE) step with a silica-based sorbent is employed to
remove interfering substances from the feed matrix.[19][20]

o Chromatographic Separation: Reversed-phase HPLC is used to separate the primary
biologically active factors of avilamycin (A and B).[20]

» Detection and Quantification: A UV detector is used for quantification. The concentration of
avilamycin is determined by comparing the peak area of the analyte in the sample to that of
a certified reference standard.[19]

Conclusion

Avilamycin serves as an effective veterinary feed additive for promoting growth in poultry and
swine. Its well-defined mechanism of action, centered on the inhibition of bacterial protein
synthesis, leads to a favorable modulation of the gut microbiota, which in turn enhances animal
performance. The extensive body of research, supported by standardized experimental
protocols, provides strong evidence for its efficacy in improving average daily gain and feed
conversion ratios. This technical guide consolidates key data and methodologies to aid
researchers and professionals in the continued development and responsible application of
such feed additives in animal production.
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 To cite this document: BenchChem. [Avilamycin as a Veterinary Feed Additive for Growth
Promotion: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193671#avilamycin-as-a-veterinary-feed-additive-for-
growth-promotion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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